Cas no 61666-29-3 (Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester)
61666-29-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester
CAS No:61666-29-3
MF:C13H18O2
MW:206.280824184418
CID:470875
PubChem ID:12525083
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester
- (2,6-dimethylphenyl) 2,2-dimethylpropanoate
- 2,6-dimethylphenyl pivalate
- F70485
- DTXSID40501329
- 2,6-Dimethylphenyl 2,2-dimethylpropanoate
- 61666-29-3
-
- Inchi： 1S/C13H18O2/c1-9-7-6-8-10(2)11(9)15-12(14)13(3,4)5/h6-8H,1-5H3
- InChI Key： VLCQBDFUHYJXBA-UHFFFAOYSA-N
- SMILES： O(C1C(C)=CC=CC=1C)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
61666-29-3 (Propanoic acid, 2,2-dimethyl-, 2,6-dimethylphenyl ester) Related Products
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